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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of Amberlite SR1L Na resin, a

strong acid cation exchange resin widely utilized in water softening and other purification

applications. This document compiles essential specifications, detailed experimental protocols

for quality control, and visual representations of key processes to support researchers,

scientists, and drug development professionals in their work with this versatile resin.

Core Specifications and Properties
Amberlite SR1L Na is a gel-type, sulfonated polystyrene cation exchange resin. Its primary

application is in water softening, where it effectively removes hardness ions such as calcium

and magnesium.[1][2] It is characterized by its excellent physical, chemical, and thermal

stability, as well as high exchange capacity and favorable kinetics.[3][4]

Physical and Chemical Properties
The key quantitative specifications for Amberlite SR1L Na resin are summarized in the tables

below. These values are critical for designing and optimizing ion exchange processes.
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Property Value Significance

Ionic Form as Shipped Na+

The resin is supplied in the

sodium form, ready for use in

softening applications where it

exchanges sodium ions for

hardness ions.

Total Exchange Capacity ≥ 1.9 eq/L

This represents the total

number of exchangeable ions

per liter of resin, indicating its

capacity for ion removal.[5]

Water Retention Capacity 41 - 49%

This is the amount of water

held within the resin beads,

which influences its density

and regeneration

characteristics.[5]

Particle Size 600 - 800 µm

The particle size affects the

pressure drop across the resin

bed and the kinetics of the ion

exchange process.[6]

Shipping Weight 808 g/L

The bulk density of the resin is

important for shipping,

handling, and column packing.

Table 1: Key Physical and Chemical Properties of Amberlite SR1L Na Resin
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Parameter Value Relevance

Matrix Gel

The gel structure provides high

capacity and good chemical

stability.

Copolymer Styrene-divinylbenzene

This copolymer forms the

robust and durable backbone

of the resin.

Functional Group Sulfonic acid

These are the active sites

responsible for the cation

exchange functionality.

Physical Form
Amber, translucent, spherical

beads

The spherical bead form

ensures good hydraulic

performance in packed

columns.

Table 2: Structural and Physical Characteristics of Amberlite SR1L Na Resin

Experimental Protocols
Detailed and standardized experimental procedures are essential for the quality control and

performance evaluation of Amberlite SR1L Na resin. The following sections outline the

methodologies for key analytical tests.

Determination of Total Exchange Capacity
The total exchange capacity is a measure of the total number of ion exchange sites within the

resin. The standard method for determining this is based on ASTM D2187.[3][7]

Methodology:

Pre-treatment: A known volume of the resin is thoroughly washed with deionized water to

remove any impurities.

Conversion to Hydrogen Form: The resin is treated with an excess of a strong acid solution

(e.g., 1 M HCl) to convert all the exchange sites to the hydrogen (H+) form.
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Rinsing: The resin is rinsed with deionized water until the effluent is neutral, ensuring all

excess acid is removed.

Elution: A known volume of a neutral salt solution (e.g., 1 M NaCl) is passed through the

resin column. This displaces the H+ ions with Na+ ions.

Titration: The collected eluate, containing the displaced H+ ions, is titrated with a

standardized sodium hydroxide (NaOH) solution.

Calculation: The total exchange capacity is calculated from the volume and concentration of

the NaOH solution used in the titration.

Measurement of Water Retention Capacity
Water retention capacity is the amount of water held within the polymer structure of the resin

beads. This property is sensitive to changes in the resin's cross-linking and can be an indicator

of degradation.[5]

Methodology:

Soaking: A sample of the resin is soaked in deionized water until fully hydrated.

Removal of Excess Water: The hydrated resin is centrifuged or filtered under vacuum to

remove interstitial water.[5][8]

Weighing: The moist resin is weighed accurately.

Drying: The sample is dried in an oven at a specified temperature (e.g., 105°C) until a

constant weight is achieved.[9]

Final Weighing: The dried resin is weighed again.

Calculation: The water retention capacity is calculated as the percentage loss in weight

relative to the initial moist weight.

Particle Size Distribution Analysis
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The particle size of the resin influences the hydraulic characteristics of the column and the rate

of ion exchange.[10] Sieving is a common method for determining the particle size distribution.

[6]

Methodology:

Sample Preparation: A representative sample of the resin is obtained.

Sieving: A stack of sieves with decreasing mesh sizes is used. The resin sample is placed on

the top sieve.

Washing: The resin is washed through the sieves with a gentle stream of water.

Drying and Weighing: The resin retained on each sieve is collected, dried, and weighed.

Data Analysis: The weight percentage of resin on each sieve is calculated to determine the

particle size distribution.

Process Visualizations
To better illustrate the key processes involving Amberlite SR1L Na resin, the following

diagrams have been created using the Graphviz DOT language.
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Hard Water
(Ca²⁺, Mg²⁺)
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Water Softening and Regeneration Cycle for Amberlite SR1L Na Resin.

The diagram above illustrates the two main phases of operation for Amberlite SR1L Na resin

in a water softening application. During the softening cycle, hard water containing calcium and

magnesium ions passes through the resin bed, and these hardness ions are exchanged for
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sodium ions, producing soft water. Once the resin becomes saturated with hardness ions

(exhausted), it enters the regeneration cycle. A brine solution is passed through the resin to

displace the calcium and magnesium ions, which are flushed to waste, and the resin is

converted back to the sodium form, ready for the next softening cycle.[2][11]

Quality Control Tests

Data Analysis and Specification Check

Amberlite SR1L Na Resin Sample

Total Exchange Capacity Test Water Retention Capacity Test Particle Size Analysis

Capacity ≥ 1.9 eq/L Retention 41-49% Size 600-800 µm

Pass

Meets Spec

Fail

Out of Spec

Click to download full resolution via product page

Quality Control Testing Workflow for Amberlite SR1L Na Resin.

This workflow diagram outlines the key quality control tests performed on Amberlite SR1L Na
resin to ensure it meets the required specifications. A sample of the resin undergoes testing for

total exchange capacity, water retention capacity, and particle size distribution. The results are

then compared against the established specifications. If the sample meets all specifications, it

passes quality control; otherwise, it fails. This rigorous testing ensures the consistent

performance and reliability of the resin in its intended applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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